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Compound of Interest

Compound Name: CCT196969
Cat. No.: B15611011
Get Quote

These application notes provide detailed information on the dosage, administration, and
relevant protocols for the use of CCT196969, a pan-RAF and SRC family kinase (SFK)
inhibitor, in preclinical in vivo mouse models. The following sections are intended for
researchers, scientists, and drug development professionals.

Quantitative Data Summary

The administration of CCT196969 in mice has been documented through various routes and
dosages. The selection of a specific protocol should be guided by the experimental goals, such
as pharmacokinetic analysis or tumor growth inhibition studies.
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Intravenous Oral Gavage Oral Gavage Oral Gavage
Parameter o .
Administration (Study 1) (Study 2) (Study 3)
b 5 mg/kg (single 10 mg/kg (single 5 mg/kg (single 20 mg/kg (daily)
osage
J bolus dose)[1] dose)[1] dose)[1] [2]
FVB WT and
) Female nude
Mouse Strain FVB WT[1] FVB WTI[1] Mdrla/b-/- )
mice[2]
Berpl-/-[1]
10% DMSO,
_ 2.5% Tween 80, -~ 5% DMSO, 95%
Vehicle o 5% DMSO[1] Not specified
87.5% distilled water[2]
water[1]
Plasma Half-life Not specified 3.64 hours[1] Not specified Not specified
Brain Half-life Not specified 3.97 hours[1] Not specified Not specified
Brain-to-Plasma . . .
] 0.006[1] Not specified Not specified Not specified
AUC Ratio (Kp)
o Pharmacokinetic ~ Pharmacokinetic Brain Tumor growth
Study Objective o o
s[1] s[1] distribution[1] inhibition[2]

Signaling Pathway Inhibition

CCT196969 is a dual inhibitor targeting both RAF kinases and SRC family kinases (SFKSs).[3]
[4][5] This dual activity leads to the downregulation of two key signaling cascades implicated in
cancer cell proliferation and survival: the MAPK pathway and the STAT3 pathway.[3][5]
Inhibition of RAF prevents the phosphorylation and activation of MEK, which in turn prevents
the phosphorylation of ERK.[5] Concurrently, inhibition of SFKs leads to reduced
phosphorylation and activation of STAT3.[5]

Caption: CCT196969 inhibits RAF and SRC, blocking MAPK and STAT3 pathways.

Experimental Protocols

The following protocols are based on methods described in the cited literature. Researchers
should adapt these protocols based on their specific experimental design, animal model, and
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institutional guidelines.

This protocol is for preparing a 5 mg/kg dosing solution.

Materials:

CCT196969 powder

Dimethyl sulfoxide (DMSO)

Tween 80

Distilled water (or sterile saline for injection)

Sterile microcentrifuge tubes

Vortex mixer
Procedure:
e On the day of the experiment, prepare the dosing solution fresh.

o Create the vehicle by mixing DMSO, Tween 80, and distilled water in a volume ratio of
10:2.5:87.5.[1] For example, to prepare 1 mL of vehicle, mix 100 yL of DMSO, 25 puL of
Tween 80, and 875 pL of distilled water.

e Weigh the required amount of CCT196969. To achieve a 5 mg/kg dose in a 20 g mouse with
an injection volume of 100 pL, a final concentration of 1 mg/mL is needed.

 First, dissolve the CCT196969 powder in the DMSO portion of the vehicle.

o Gradually add the Tween 80 and then the distilled water while vortexing to ensure the
compound remains in solution.

o Administer a single intravenous bolus dose of 5 mg/kg to the mice.[1]
This protocol is for preparing a 10-20 mg/kg dosing solution.

Materials:
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e CCT196969 powder

e Dimethyl sulfoxide (DMSOQO)

o Sterile water or saline

 Sterile microcentrifuge tubes

e \ortex mixer

e Oral gavage needles

Procedure:

Prepare the dosing solution fresh on the day of administration.

» Prepare a vehicle of 5% DMSO in water.[1][2] For 1 mL of vehicle, mix 50 pL of DMSO with
950 L of sterile water.

» Calculate the required concentration based on the desired dosage (e.g., 10 mg/kg or 20
mg/kg) and the average weight of the mice. For a 20 mg/kg dose in a 20 g mouse with a
gavage volume of 100 uL, a final concentration of 4 mg/mL is required.

» Dissolve the CCT196969 powder in the vehicle. Gentle warming and vortexing may be
required to achieve full dissolution.

o Administer the solution to mice via oral gavage. For efficacy studies, this may be performed
daily.[2]

Experimental Workflow

The diagram below outlines a typical workflow for an in vivo study investigating the efficacy of
CCT196969 in a tumor xenograft mouse model.
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1. Cell Culture
(e.g., Melanoma cells)

:
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(Subcutaneous)

:
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:

4. Animal Randomization 5. Drug Preparation
(Vehicle vs. CCT196969) (e.g., Oral Gavage Solution)

6. Daily Treatment
(e.g., 20 mg/kg)

7. Monitoring
(Tumor Volume, Body Weight)

8. Study Endpoint
(e.g., 21 days)

9. Sample Collection
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10. Data Analysis
(Efficacy, PK/PD)

Click to download full resolution via product page

Caption: General workflow for an in vivo CCT196969 efficacy study in mice.
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Disclaimer: These protocols are for informational purposes and are derived from published
research. All animal experiments must be conducted in accordance with an approved
Institutional Animal Care and Use Committee (IACUC) protocol and relevant institutional and
national guidelines. The tolerability and efficacy of CCT196969 can vary depending on the
mouse strain, tumor model, and specific experimental conditions. It has been noted that
CCT196969 is generally well-tolerated in mice.[2][3] However, careful monitoring for any
adverse effects, such as weight loss, is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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